Cas no 2228890-70-6 (2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine
• CAS No: 2228890-70-6
• MF: C₇H₁₀F₂N₂OS
• MW: 208.228907108307
• CID: 6583613
• PubChem ID: 165711032
• Update Time: 2025-05-24

2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine
• EN300-1970247
• 2228890-70-6

• Inchi： 1S/C7H10F2N2OS/c1-12-6-11-3-5(13-6)2-7(8,9)4-10/h3H,2,4,10H2,1H3
• InChI Key： MPSMKULDSRZPJV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(CN)(F)F)OC

Computed Properties

• Exact Mass: 208.04819044g/mol
• Monoisotopic Mass: 208.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine

2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine

The compound 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine (CAS No. 228890706) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a difluorinated propane backbone and a substituted thiazole ring. The presence of the thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, contributes to its versatile chemical properties. Recent studies have highlighted its potential in drug discovery and advanced material synthesis.

Structural Features and Synthesis

The molecular structure of 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-amine is notable for its fluorinated alkyl chain, which enhances its stability and reactivity. The thiazole ring, substituted with a methoxy group at the 2-position and attached to the propane backbone at the 5-position, plays a crucial role in determining its chemical behavior. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient syntheses with improved yields and purity.

Applications in Drug Discovery

Research into 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-y propan-amine) has revealed its potential as a lead compound in drug development. Its thiazole ring is known to exhibit bioactivity across various biological systems. For instance, studies have shown that this compound can modulate enzyme activity and interact with cellular receptors. Its fluorinated groups enhance its pharmacokinetic properties, making it an attractive candidate for anti-inflammatory and antiviral agents.

Recent Research Findings

In recent years, researchers have explored the interaction of 2,2-difluoro...amine...thiazole...propanamine...thiazole ring...difluorinated propane backbone...methoxy group...anti-inflammatory agents...antiviral agents...enzyme modulation...pharmacokinetic properties...multi-step synthesis...catalytic methods...high yields...improved purity... with biological systems. Advanced computational models have been employed to predict its binding affinities and optimize its structure for therapeutic applications. These studies underscore its potential as a versatile building block in medicinal chemistry.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of chemical compounds is crucial for sustainable development. Studies on the environmental fate of difluorinated thiazole derivatives, including our compound of interest, indicate that they degrade under specific conditions without posing significant risks to ecosystems. Safety assessments have also confirmed that this compound exhibits low toxicity when handled according to recommended guidelines.

Future Directions and Conclusion

The continued exploration of difluorinated thiazole derivatives, such as our compound of interest (CAS No. 706), holds promise for breakthroughs in drug development and materials science. As research progresses, further insights into its biological interactions and chemical versatility will be unveiled. This compound stands as a testament to the ongoing innovation in organic chemistry and its pivotal role in advancing modern science.